Cas no 10437-98-6 (1,3,5-Pentanetrione,1-(2,3-dihydro-1,3-dioxo-1H-inden-2-yl)-5-phenyl-)
10437-98-6 structure
Product Name:1,3,5-Pentanetrione,1-(2,3-dihydro-1,3-dioxo-1H-inden-2-yl)-5-phenyl-
CAS No:10437-98-6
MF:C20H14O5
MW:334.322165966034
CID:212682
PubChem ID:260508
Update Time:2025-04-19
1,3,5-Pentanetrione,1-(2,3-dihydro-1,3-dioxo-1H-inden-2-yl)-5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Pentanetrione,1-(2,3-dihydro-1,3-dioxo-1H-inden-2-yl)-5-phenyl-
- 1-(1,3-dioxoinden-2-yl)-5-phenylpentane-1,3,5-trione
- 1,3,5-Pentanetrione,1-(1,3-dioxo-2-indanyl)-5-phenyl- (8CI)
- NSC 91854
- 1-(1,3-dioxo-2,3-dihydro-1h-inden-2-yl)-5-phenylpentane-1,3,5-trione
- NSC91854
- NSC-91854
- 10437-98-6
- DTXSID10293744
-
- Inchi: 1S/C20H14O5/c21-13(10-16(22)12-6-2-1-3-7-12)11-17(23)18-19(24)14-8-4-5-9-15(14)20(18)25/h1-9,18H,10-11H2
- InChI Key: DOFLIVSIPPGUBF-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(C1C(CC(CC(C1C=CC=CC=1)=O)=O)=O)=O
Computed Properties
- Exact Mass: 334.084
- Monoisotopic Mass: 334.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 575
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 85.4Ų
Experimental Properties
- Density: 1.343
- Boiling Point: 560.8°Cat760mmHg
- Flash Point: 244°C
- Refractive Index: 1.614
- PSA: 85.35000
- LogP: 2.48310
1,3,5-Pentanetrione,1-(2,3-dihydro-1,3-dioxo-1H-inden-2-yl)-5-phenyl- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
10437-98-6 (1,3,5-Pentanetrione,1-(2,3-dihydro-1,3-dioxo-1H-inden-2-yl)-5-phenyl-) Related Products
- 83-33-0(2,3-dihydro-1H-inden-1-one)
- 24623-20-9(6-Methyl-1-indanone)
- 4600-82-2(5-Ethyl-2,3-dihydro-1H-inden-1-one)
- 1785-95-1(2-Benzoyl-1,3-indandione)
- 16618-72-7(3-Phenyl-1-indanone)
- 4593-38-8(5-Methyl-1-indanone)
- 6072-57-7(3-Methyl-2,3-dihydro-1H-inden-1-one)
- 17496-14-9(2-methylindan-1-one)
- 24644-78-8(4-Methyl-2,3-dihydro-1H-inden-1-one)
- 1590-08-5(2-methyl-1,2,3,4-tetrahydronaphthalen-1-one)
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